![molecular formula C24H24ClN5O2S B2665994 N-benzyl-2-((6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide CAS No. 1163295-08-6](/img/structure/B2665994.png)
N-benzyl-2-((6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is known as N-Benzyl-2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetamide . It has a molecular formula of C24H24ClN5O2S, an average mass of 481.998 Da, and a monoisotopic mass of 481.133911 Da .
Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3, a molar refractivity of 133.8±0.5 cm3, and a molar volume of 356.9±7.0 cm3 . It has 7 hydrogen bond acceptors, 1 hydrogen bond donor, and 8 freely rotating bonds . The compound has an ACD/LogP of 3.58, an ACD/LogD (pH 5.5) of 3.51, an ACD/BCF (pH 5.5) of 275.64, and an ACD/KOC (pH 5.5) of 1942.71 . The polar surface area of the compound is 105 Å2, and its polarizability is 53.0±0.5 10-24 cm3 . The surface tension of the compound is 53.2±7.0 dyne/cm .Scientific Research Applications
Heterocyclic Synthesis with Activated Nitriles
Researchers have developed new derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine through reactions involving compound 1a with acetic anhydride, leading to the synthesis of various heterocyclic compounds including pyrazolo, chromeno, pyrimido, and thiopyrimidine derivatives. These compounds were characterized by IR, 1H-NMR, and mass spectral studies, indicating potential for diverse applications in medicinal chemistry (Elian, Abdelhafiz, & abdelreheim, 2014).
Insecticidal and Antibacterial Potentials
A study explored the synthesis of various heterocycles incorporating a thiadiazole moiety, demonstrating their insecticidal and antibacterial potentials. These compounds were synthesized as potential agents against the cotton leafworm, Spodoptera littoralis, indicating their significance in agricultural applications and the development of new pesticides (Fadda et al., 2017).
Antitumor Activity
Research on the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has shown promising antitumor activity. These studies highlight the potential therapeutic applications of such compounds in treating various cancers, showcasing the importance of heterocyclic chemistry in drug discovery and development (Albratty, El-Sharkawy, & Alam, 2017).
Antioxidant Activity
Novel coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and evaluated for their antioxidant activity. These compounds exhibit significant antioxidant properties, highlighting their potential in the development of new antioxidant agents and their role in combating oxidative stress-related diseases (Chkirate et al., 2019).
Properties
IUPAC Name |
N-benzyl-2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24ClN5O2S/c1-3-30-22-21(16(2)28-30)27-24(29(23(22)32)14-18-9-11-19(25)12-10-18)33-15-20(31)26-13-17-7-5-4-6-8-17/h4-12H,3,13-15H2,1-2H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOUKZUIDGQNTET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.